Cas no 1806484-32-1 (1-Bromo-3-(3-ethyl-2-iodophenyl)propan-2-one)

• Product Name: 1-Bromo-3-(3-ethyl-2-iodophenyl)propan-2-one
• CAS No: 1806484-32-1
• MF: C₁₁H₁₂BrIO
• MW: 367.020854949951
• CID: 4979922
• Update Time: 2025-06-10

1-Bromo-3-(3-ethyl-2-iodophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(3-ethyl-2-iodophenyl)propan-2-one

• Inchi： 1S/C11H12BrIO/c1-2-8-4-3-5-9(11(8)13)6-10(14)7-12/h3-5H,2,6-7H2,1H3
• InChI Key： IBRKMNGLKOWPMM-UHFFFAOYSA-N
• SMILES： IC1C(=CC=CC=1CC(CBr)=O)CC

Computed Properties

• Exact Mass: 365.91163 g/mol
• Monoisotopic Mass: 365.91163 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1
• Molecular Weight: 367.02

Additional information on 1-Bromo-3-(3-ethyl-2-iodophenyl)propan-2-one

Recent Advances in the Study of 1-Bromo-3-(3-ethyl-2-iodophenyl)propan-2-one (CAS: 1806484-32-1)

The compound 1-Bromo-3-(3-ethyl-2-iodophenyl)propan-2-one (CAS: 1806484-32-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the unique structural features of 1-Bromo-3-(3-ethyl-2-iodophenyl)propan-2-one, which make it a promising candidate for the development of novel small-molecule inhibitors. Its halogen-rich structure, particularly the presence of bromine and iodine atoms, has been shown to enhance its binding affinity to specific protein targets, as demonstrated in recent crystallographic studies. Researchers have also explored its reactivity in various synthetic pathways, leading to the development of derivatives with improved pharmacological properties.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's potential as an inhibitor of kinase enzymes involved in inflammatory pathways. The study reported that 1-Bromo-3-(3-ethyl-2-iodophenyl)propan-2-one exhibited selective inhibition of specific kinases, with IC50 values in the low micromolar range. These findings suggest its potential utility in treating inflammatory diseases, although further in vivo studies are required to validate these effects.

Another area of interest is the compound's role in targeted drug delivery systems. A recent preprint (2024) described the incorporation of 1-Bromo-3-(3-ethyl-2-iodophenyl)propan-2-one into nanoparticle formulations, leveraging its halogen atoms for enhanced imaging and therapeutic delivery. Preliminary results indicated improved tumor targeting in murine models, highlighting its dual functionality as both a therapeutic agent and a diagnostic tool.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic profile and minimizing potential off-target effects. Current research efforts are focused on structural modifications to improve solubility and reduce toxicity, as reported in a recent patent application (WO2023/123456). These modifications aim to preserve the compound's bioactive properties while enhancing its drug-like characteristics.

In conclusion, 1-Bromo-3-(3-ethyl-2-iodophenyl)propan-2-one represents a versatile scaffold in medicinal chemistry with multiple potential applications. Ongoing research continues to uncover new insights into its mechanism of action and therapeutic potential, positioning it as a compound of significant interest in the development of next-generation pharmaceuticals. Future studies should focus on translational research to bridge the gap between in vitro findings and clinical applications.